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Compound of Interest

Compound Name: RK-287107

Cat. No.: B15588127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal plans for

the potent and specific tankyrase inhibitor, RK-287107. Adherence to these guidelines is

essential to ensure personnel safety and maintain experimental integrity.

I. Quantitative Data Summary
The following tables summarize key quantitative data for RK-287107, facilitating easy

reference for experimental planning.

Physicochemical Properties Value

Molecular Formula C₂₂H₂₆F₂N₄O₂

Molecular Weight 416.46 g/mol

CAS Number 2171386-10-8

Biological Activity Value

IC₅₀ (Tankyrase-1) 14.3 nM[1][2][3]

IC₅₀ (Tankyrase-2) 10.6 nM[1][2][3]

GI₅₀ (COLO-320DM cells) 0.449 μM[2][4]
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Storage and Stability Conditions

Powder -20°C for 3 years; 4°C for 2 years

In Solvent -80°C for 6 months; -20°C for 1 month[1]

Light Sensitivity Protect from light

II. Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of RK-287107. The following PPE is

mandatory to minimize exposure risk.

Activity Required PPE

Weighing and Dispensing (Solid Form)

- Full-face powered air-purifying respirator

(PAPR) or N95-rated respirator- Chemical-

resistant disposable gown with tight cuffs-

Double nitrile gloves- Safety goggles

Solution Preparation and Handling

- Certified chemical fume hood- Standard

laboratory coat- Nitrile gloves- Safety glasses

with side shields

In Vivo Administration - Laboratory coat- Nitrile gloves- Safety glasses

III. Operational and Disposal Plans
A. Handling and Experimental Workflow

The following workflow outlines the essential steps for safely handling RK-287107 from receipt

to disposal.
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Caption: Workflow for safe handling of RK-287107.
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B. Disposal Plan

All materials contaminated with RK-287107 must be treated as hazardous waste.

Solid Waste: Collect all disposable items, including gloves, pipette tips, and vials, in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing RK-287107 in a sealed, shatter-resistant

container. The container must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Final Disposal: All waste must be disposed of through a certified hazardous waste

management service in accordance with institutional and local regulations. Do not discharge

to drains or mix with other waste streams.

IV. Experimental Protocols
A. In Vitro Cell Proliferation Assay

This protocol details the methodology for assessing the antiproliferative effects of RK-287107
on colorectal cancer cell lines.[2]

Cell Culture: Maintain human colorectal cancer cell lines (e.g., COLO-320DM, SW403) in

RPMI-1640 medium supplemented with 10% heat-inactivated fetal bovine serum.

Cell Seeding: Plate cells in 96-well plates at a density of 2,000-5,000 cells per well and allow

them to adhere overnight.

Compound Treatment: Prepare a stock solution of RK-287107 in DMSO. Serially dilute the

stock solution to achieve final concentrations ranging from 0.01 to 10 µM. The final DMSO

concentration in the culture medium should not exceed 0.5%.

Incubation: Treat the cells with the various concentrations of RK-287107 for 72-120 hours.

Viability Assessment: Measure cell viability using a standard method such as the MTT or

CellTiter-Glo® Luminescent Cell Viability Assay.
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Data Analysis: Calculate the half-maximal growth inhibition (GI₅₀) values from the dose-

response curves.

B. In Vivo Mouse Xenograft Model

This protocol outlines the procedure for evaluating the in vivo efficacy of RK-287107 in a

mouse xenograft model.[5][6]

Cell Preparation: Culture COLO-320DM cells to 80-90% confluency. Harvest the cells and

resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2.5 x 10⁷

cells/mL.

Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of 6-

week-old female NOD-SCID mice.

Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with

calipers every 2-3 days. Calculate the tumor volume using the formula: (Length x Width²)/2.

Treatment Initiation: When tumors reach an average volume of 100-150 mm³, randomize the

mice into treatment and vehicle control groups.

Compound Administration: Prepare a formulation of RK-287107 for intraperitoneal (i.p.) or

oral administration. A typical i.p. dosing solution consists of 15% DMSO, 17.5% Cremophor

EL, and 67.5% PBS. Administer RK-287107 at doses of 100 and 300 mg/kg once daily.[7]

Efficacy Evaluation: Continue treatment for a predetermined period (e.g., 2 weeks) and

monitor tumor volume and body weight.

Pharmacodynamic Analysis: At the end of the study, tumors can be excised for biomarker

analysis (e.g., Western blot for Axin2 and MYC).[5]

V. Signaling Pathway and Mechanism of Action
RK-287107 is a potent inhibitor of tankyrase 1 and 2, which are key regulators of the Wnt/β-

catenin signaling pathway.
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Caption: RK-287107 inhibits Tankyrase, leading to Axin stabilization and subsequent

degradation of β-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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